Cas no 2166351-33-1 ((5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 2166351-33-1
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 5808046
• PubChem ID: 165785787
• Update Time: 2025-07-01

(5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one
• 2166351-33-1
• EN300-1274539

• Inchi： 1S/C11H18N2OS/c1-5-8(4)13-10(14)9(6-7(2)3)12-11(13)15/h5,7-9H,1,6H2,2-4H3,(H,12,15)/t8?,9-/m1/s1
• InChI Key： MWSUJZXXHCEQSM-YGPZHTELSA-N
• SMILES： S=C1N[C@@H](C(N1C(C=C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one

Introduction to (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 2166351-33-1)

(5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 2166351-33-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the imidazolidinone class and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one is characterized by a central imidazolidinone ring with specific substituents, including a but-3-en-2-yl group and a 2-methylpropyl group, which are attached to the ring at specific positions. The presence of these substituents imparts unique physical and chemical properties to the molecule, making it an interesting subject for detailed study.

Recent studies have focused on the potential biological activities of (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one. One of the most notable findings is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, research has shown that this compound can inhibit certain kinases, which are key enzymes in signal transduction pathways. This property makes it a potential candidate for the development of drugs targeting diseases such as cancer and inflammatory disorders.

In addition to its enzymatic modulation capabilities, (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one has also been investigated for its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have indicated that this compound exhibits significant antioxidant activity, suggesting its potential use in therapeutic formulations aimed at reducing oxidative stress.

The pharmacokinetic properties of (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one have also been explored. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. These properties ensure that the compound can be efficiently delivered to target tissues and maintain adequate concentrations for therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential therapeutic applications in more detail.

In conclusion, (5R)-3-(but-3-en-2-yl)-5-(2-methylpropyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 2166351-33-1) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential as a therapeutic agent for various diseases makes it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies and clinical trials will continue to provide valuable insights into its mechanisms of action and therapeutic potential.